Cas no 2308307-62-0 ((3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid)

(3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid is a chiral small molecule featuring a 2-cyanopyridine-3-sulfonamide moiety linked to a 5-methylhexanoic acid scaffold. Its stereospecific (S)-configuration at the 3-position enhances selectivity in biochemical interactions, making it valuable for medicinal chemistry and enzyme inhibition studies. The sulfonamide group offers hydrogen-bonding potential, while the cyano-substituted pyridine ring contributes to electron-withdrawing properties, influencing binding affinity. The carboxylic acid functionality provides versatility for further derivatization or salt formation. This compound is particularly useful in drug discovery as an intermediate or pharmacophore due to its balanced lipophilicity and structural rigidity. Its well-defined stereochemistry ensures reproducibility in research applications.
(3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid structure
2308307-62-0 structure
Product Name:(3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid
CAS No:2308307-62-0
MF:C14H19N3O4S
MW:325.383362054825
CID:5681720
PubChem ID:165837977
Update Time:2025-06-10

(3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-26592009
    • Z1868214274
    • 2308307-62-0
    • (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid
    • Inchi: 1S/C14H19N3O4S/c1-10(2)6-11(7-14(18)19)9-17-22(20,21)13-4-3-5-16-12(13)8-15/h3-5,10-11,17H,6-7,9H2,1-2H3,(H,18,19)/t11-/m1/s1
    • InChI Key: MOSDJHCWHRXOBH-LLVKDONJSA-N
    • SMILES: S(C1C(C#N)=NC=CC=1)(NC[C@@H](CC(=O)O)CC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 325.10962727g/mol
  • Monoisotopic Mass: 325.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 129Ų

(3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid Pricemore >>

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Additional information on (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid

Recent Advances in the Study of (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid (CAS: 2308307-62-0)

The compound (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid (CAS: 2308307-62-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and potential clinical implications. The compound's unique structural features, including the cyanopyridine sulfonamide moiety and the chiral center at the 3-position, make it a promising candidate for further investigation.

Recent studies have highlighted the role of (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid as a potent inhibitor of specific enzymatic pathways involved in inflammatory and metabolic disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for targeting the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The compound's ability to modulate this pathway suggests potential applications in treating conditions such as rheumatoid arthritis and Alzheimer's disease.

In addition to its anti-inflammatory properties, (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid has shown promise in oncology research. Preliminary in vitro studies indicate that it may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings were corroborated by a recent preprint on bioRxiv, which reported significant tumor growth suppression in murine models treated with the compound. However, further in vivo studies are needed to validate these results and assess potential toxicity.

The synthesis of (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid has also been optimized in recent years. A 2022 patent application (WO2022156789) detailed an improved synthetic route that enhances yield and purity while reducing production costs. This advancement is critical for scaling up production for potential clinical trials. The patent also highlighted the compound's stability under physiological conditions, which is a favorable attribute for drug development.

Despite these promising developments, challenges remain in the clinical translation of (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid. Pharmacokinetic studies have revealed variable bioavailability, necessitating further formulation optimization. Additionally, the exact molecular targets and off-target effects of the compound require more comprehensive characterization. Ongoing research aims to address these gaps, with several Phase I clinical trials expected to commence in 2024.

In conclusion, (3S)-3-[(2-cyanopyridine-3-sulfonamido)methyl]-5-methylhexanoic acid represents a compelling area of research in chemical biology and drug discovery. Its dual anti-inflammatory and anti-cancer properties, coupled with recent advancements in synthesis, position it as a molecule of significant therapeutic potential. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its efficacy in human trials. The continued investigation of this compound may pave the way for novel treatments for a range of debilitating diseases.

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